Cas no 4808-69-9 (6-Methylpyridine-3-sulfonic acid)

• Product Name: 6-Methylpyridine-3-sulfonic acid
• CAS No: 4808-69-9
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• MDL: MFCD01646153
• CID: 45337
• PubChem ID: 271587
• Update Time: 2025-08-04

6-Methylpyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyridine-3-sulfonic acid
• 2-Methyl-5-pyridinsulfonsaeure
• 2-Methyl-pyridin-5-sulfonsaeure
• 6-methyl-3-pyridinesulfonic acid
• 6-Methyl-pyridin-3-sulfonsaeure
• 6-methyl-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 6-methyl-
• 6-Methylpyridine-3-sulfonicacid
• NSC115195
• 3-Pyridinesulfonicacid, 6-methyl-
• FCH843666
• VP13523
• RP23549
• BC677035
• AB00
• AKOS006280118
• AC-992
• DTXSID50297307
• A827461
• FT-0647461
• 6-Methyl-3-pyridinesulfonic acid, AldrichCPR
• NSC-115195
• CS-W006199
• AMY2388
• DS-0440
• 4808-69-9
• MFCD01646153
• J-518927
• SCHEMBL3162360
• AC-907/34117042
• DB-010168

• MDL： MFCD01646153
• Inchi： 1S/C6H7NO3S/c1-5-2-3-6(4-7-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
• InChI Key： QFPGRDDFLCHSMR-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C)C=C1)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01500
• Monoisotopic Mass: 173.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.422
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 75.64000
• LogP: 1.71750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 6-Methylpyridine-3-sulfonic acid

Introduction to 6-Methylpyridine-3-sulfonic Acid (CAS No. 4808-69-9) and Its Applications in Modern Chemical Research

6-Methylpyridine-3-sulfonic acid, with the chemical formula C₆H₈NO₂S, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural features, combining a pyridine ring with a sulfonic acid group, make it a versatile intermediate in the synthesis of various bioactive molecules. This compound, identified by its CAS number 4808-69-9, has garnered attention due to its role in developing novel therapeutic agents and its utility in catalytic processes.

The sulfonic acid moiety in 6-methylpyridine-3-sulfonic acid contributes to its high solubility in water and polar solvents, which is a critical property for pharmaceutical applications. This solubility enhances its bioavailability and facilitates its use in drug formulations. Additionally, the presence of the methyl group on the pyridine ring influences the electronic properties of the molecule, making it an attractive scaffold for medicinal chemists seeking to modulate biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 6-methylpyridine-3-sulfonic acid. Researchers have been exploring its potential in designing inhibitors for enzymes involved in inflammatory pathways. For instance, studies have demonstrated that derivatives of this compound can interact with specific binding sites on enzymes such as COX-2, which is implicated in pain and inflammation. The sulfonic acid group acts as a hydrogen bond acceptor, while the pyridine ring provides a hydrophobic interaction surface, enabling precise targeting.

In addition to its pharmaceutical applications, 6-methylpyridine-3-sulfonic acid has found utility in materials science. Its ability to act as a ligand in coordination chemistry has been exploited to design metal-organic frameworks (MOFs) with tailored properties. These MOFs have potential applications in gas storage, separation technologies, and even as catalysts for organic transformations. The sulfonic acid group enhances the surface functionality of these materials, improving their adsorption capabilities and reactivity.

The synthesis of 6-methylpyridine-3-sulfonic acid (CAS No. 4808-69-9) typically involves the sulfonation of 6-methylpyridine using reagents such as fuming sulfuric acid or chlorosulfonic acid. These methods are well-established but can be optimized for higher yields and cleaner reactions. Recent research has focused on greener synthetic routes, employing biocatalysis or microwave-assisted reactions to reduce energy consumption and waste generation. Such innovations align with the growing emphasis on sustainable chemistry practices.

The pharmacological profile of 6-methylpyridine-3-sulfonic acid has been further investigated through computational modeling and high-throughput screening techniques. These approaches have enabled researchers to identify structural analogs with enhanced potency and reduced side effects. For example, computational studies have predicted that modifications at the sulfonic acid group can improve binding affinity to biological targets without compromising selectivity. This underscores the importance of 6-methylpyridine-3-sulfonic acid as a building block for next-generation therapeutics.

Another emerging area of research involves using 6-methylpyridine-3-sulfonic acid as a precursor for photoactive compounds. The combination of a heterocyclic core and a functionalized sulfonic acid group makes it an ideal candidate for designing molecules that respond to light stimuli. Such compounds have potential applications in photodynamic therapy and optoelectronic devices. The ability to fine-tune their photophysical properties through structural modifications offers exciting possibilities for future developments.

The industrial significance of 6-methylpyridine-3-sulfonic acid (CAS No. 4808-69-9) cannot be overstated. Its role as an intermediate in fine chemical synthesis ensures its continued demand across various sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. Manufacturers are investing in process optimization to meet this demand while adhering to stringent environmental regulations. This dual focus on efficiency and sustainability reflects the broader trends shaping modern chemical production.

In conclusion, 6-methylpyridine-3-sulfonic acid represents a cornerstone compound in contemporary chemical research. Its unique structural attributes enable diverse applications, from drug development to advanced materials science. As research progresses, new methodologies for synthesis and functionalization will continue to expand its utility, reinforcing its importance in both academic and industrial settings.